Allyl 5-(3-fluorophenyl)-2-(isobutylthio)-7-methyl-4-oxo-3,4,5,8-tetrahydropyrido[2,3-d]pyrimidine-6-carboxylate

• IUPAC Name: prop-2-enyl 5-(3-fluorophenyl)-7-methyl-2-(2-methylpropylsulfanyl)-4-oxo-5,8-dihydro-3H-pyrido[2,3-d]pyrimidine-6-carboxylate
• InChI: InChI=1S/C22H24FN3O3S/c1-5-9-29-21(28)16-13(4)24-19-18(17(16)14-7-6-8-15(23)10-14)20(27)26-22(25-19)30-11-12(2)3/h5-8,10,12,17H,1,9,11H2,2-4H3,(H2,24,25,26,27)
• InChI Key: WQQNGHFHSGICFJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(C2=C(N1)N=C(NC2=O)SCC(C)C)C3=CC(=CC=C3)F)C(=O)OCC=C
• Molecular Formula: C22H24FN3O3S
• Molecular Weight: 429.5 g/mol

Description

The compound , "Allyl 5-(3-fluorophenyl)-2-(isobutylthio)-7-methyl-4-oxo-3,4,5,8-tetrahydropyrido[2,3-d]pyrimidine-6-carboxylate," is a complex organic molecule that appears to be a derivative of pyrimidine. Pyrimidine derivatives are known for their diverse range of biological activities and applications in pharmaceutical chemistry. The presence of an allyl group and a fluorophenyl ring in the molecule suggests potential reactivity and interaction with various biological targets.

Synthesis Analysis

While the specific synthesis of the compound is not detailed in the provided papers, similar compounds have been synthesized through various methods. For instance, the synthesis of related pyrimidine derivatives often involves cyclization reactions and the use of functionalized heterocumulenes with binucleophiles . The allyl group in such compounds can be introduced through reactions with allyl-containing reagents or by using allyl as a protecting group during the synthesis process.

Molecular Structure Analysis

The molecular structure of pyrimidine derivatives can be quite complex, with various substituents influencing the overall conformation and reactivity of the molecule. For example, a related compound with a fluorophenyl group and a pyran ring was found to adopt a triclinic crystal system and displayed specific conformational characteristics, such as a boat conformation of the pyran ring . These structural details are crucial for understanding the chemical behavior and potential interactions of the molecule.

Chemical Reactions Analysis

Pyrimidine derivatives can undergo a range of chemical reactions, including alkylation, acetylation, and cyclization, depending on the substituents present in the molecule . The allyl group, in particular, can participate in various reactions, such as the Mannich reaction or reactions with electrophiles, leading to the formation of new derivatives with different properties and potential applications .

Physical and Chemical Properties Analysis

The physical and chemical properties of pyrimidine derivatives like the one described are influenced by their molecular structure. The presence of an allyl group and a fluorophenyl ring can affect the molecule's polarity, solubility, and stability. For instance, the introduction of a fluorine atom can increase the molecule's lipophilicity, potentially enhancing its ability to cross biological membranes . Additionally, the thioether linkage in the molecule could contribute to its redox behavior and interaction with metal ions, as seen in related compounds used for the selective separation and preconcentration of lead .

Scientific Research Applications

Crystal Structure Analysis

• The crystal structure of similar compounds, such as allyl 6-amino-5-cyano-4-(4-fluorophenyl)-2-methyl-4H-pyran-3-carboxylate, has been studied for understanding molecular conformation and intermolecular interactions, which are crucial in drug design and material science (Mohandas, Kumar, Krishnan, Pillai, & Sakthivel, 2019).

Synthesis and Reactions

• Research into the reactions of related compounds, like 2-oxo(or thioxo)-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid derivatives, provides insights into the synthesis of various heterocyclic compounds, important in pharmaceutical chemistry (Kappe & Roschger, 1989).

Antioxidant Properties

• The synthesis and study of antioxidant properties of related compounds, such as 5-aryl-4-oxo-3,4,5,8-tetrahydropyrido[2,3-d]pyrimidine-7-carboxylic acids, contribute to the understanding of new molecules with potential health benefits (Quiroga, Romo, Ortíz, Isaza, Insuasty, Abonía, Nogueras, & Cobo, 2016).

Pharmacological Activity

• Studies on derivatives of ethyl 4-oxo-2-thioxo-1,2,3,4-tetrahydropyrido [2,3-d]pyrimidine-5-carboxylate have shown some pharmacological activity, which may inform research on similar compounds (Śladowska, Bartoszko-Malik, & Zawisza, 1990).

Antimicrobial and Anticancer Evaluation

• Synthesized derivatives like 6-methyl-4-[1-(2-substituted-phenylamino-acetyl)-1H-indol-3-yl]-2-oxo/thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid ethyl esters have been evaluated for their antimicrobial and anticancer potential, providing a basis for similar research on related compounds (Sharma, Kumar, Narasimhan, Ramasamy, Mani, Mishra, & Majeed, 2012).